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Compound of Interest

Compound Name: Furtrethonium iodide

Cat. No.: B1218996

For Researchers, Scientists, and Drug Development Professionals

Introduction

Furtrethonium iodide is a quaternary ammonium compound that functions as a cholinergic
agonist, specifically targeting muscarinic acetylcholine receptors (mMAChRS). Its ability to mimic
the action of acetylcholine makes it a valuable tool in pharmacological research for studying the
parasympathetic nervous system and its effects on various physiological processes. These
application notes provide detailed protocols for the preparation of Furtrethonium iodide
solutions for both in vitro and in vivo experiments, along with a summary of its chemical
properties and relevant quantitative data to guide experimental design.

Chemical and Physical Properties

A clear understanding of the physicochemical properties of Furtrethonium iodide is essential
for accurate solution preparation and experimental reproducibility.
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Property Value Reference
CAS Number 541-64-0 [1]
Molecular Formula CsH14INO [1]
Molecular Weight 267.11 g/mol [1]

White to off-white crystalline
Appearance

powder

Soluble in water and alcohol.
Solubility Practically insoluble in

benzene.

Storage (Solid)

Long-term storage at -20°C is

recommended. Some suppliers

suggest -196°C for archival
purposes.[2][3]

Signaling Pathways of Furtrethonium lodide

As a muscarinic agonist, Furtrethonium iodide activates G protein-coupled receptors

(GPCRs), leading to the initiation of distinct intracellular signaling cascades depending on the

receptor subtype (M1-M5). The primary pathways are the Gg/11 pathway and the Gi/o

pathway.

Caption: Gg/11 signaling pathway activated by Furtrethonium iodide.

Caption: Gi/o signaling pathway activated by Furtrethonium iodide.

Experimental Protocols
Solution Preparation: General Guidelines

Materials:

e Furtrethonium iodide (solid)

» Sterile, deionized water, phosphate-buffered saline (PBS), or normal saline (0.9% NaCl)
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Sterile, light-protecting storage tubes (e.g., amber microcentrifuge tubes or tubes wrapped in
aluminum foil)

Vortex mixer

Calibrated pipettes

Sterile filters (0.22 um) for sterile applications

Stability and Storage: lodide-containing solutions are known to be sensitive to light, which can
cause the oxidation of iodide to iodine, leading to a yellowish discoloration and a decrease in
potency.[4][5][6]

o Always store Furtrethonium iodide solutions in light-protected containers.[4][5]
e For short-term storage (1-2 days), solutions can be kept at 2-8°C.

e For longer-term storage, it is recommended to aliquot the stock solution and store it at -20°C
or -80°C. Avoid repeated freeze-thaw cycles.

» While some quaternary ammonium compound solutions can be stable for longer periods, it is
best practice to prepare fresh solutions for critical experiments or to validate the stability
under your specific storage conditions.[7]

Protocol 1: Preparation of a 10 mM Stock Solution for In
Vitro Assays

This protocol describes the preparation of a high-concentration stock solution that can be
diluted to the desired final concentrations for cell-based assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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